Cas no 221014-03-5 (3-(5-Methoxy-1H-benzoimidazol-2-ylamino)-propan-1-ol)

• Product Name: 3-(5-Methoxy-1H-benzoimidazol-2-ylamino)-propan-1-ol
• CAS No: 221014-03-5
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 3066898
• PubChem ID: 2292259
• Update Time: 2025-04-21

3-(5-Methoxy-1H-benzoimidazol-2-ylamino)-propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-Methoxy-1H-benzoimidazol-2-ylamino)-propan-1-ol
• 221014-03-5
• 3-[(5-methoxy-1H-1,3-benzodiazol-2-yl)amino]propan-1-ol
• 3-(5-methoxy-1h-benzo[d]imidazol-2-ylamino)propan-1-ol
• SMR000117062
• HMS2155F09
• 3-[(6-methoxy-1H-benzimidazol-2-yl)amino]propan-1-ol
• AKOS000301695
• 3-[(5-methoxy-1H-benzimidazol-2-yl)amino]-1-propanol
• AG-690/12766771
• HMS3314F06
• CHEMBL2137212
• 3-((5-Methoxy-1H-benzo[d]imidazol-2-yl)amino)propan-1-ol
• MLS000526588

• MDL： MFCD00965584
• Inchi： 1S/C11H15N3O2/c1-16-8-3-4-9-10(7-8)14-11(13-9)12-5-2-6-15/h3-4,7,15H,2,5-6H2,1H3,(H2,12,13,14)
• InChI Key： JLPBLFOJWKMBRM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC(=N2)NCCCO

Computed Properties

• Exact Mass: 221.116426730Da
• Monoisotopic Mass: 221.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.2Ų

3-(5-Methoxy-1H-benzoimidazol-2-ylamino)-propan-1-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles